Cas no 1261458-02-9 (3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde)

3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde is a specialized organic compound featuring a methoxy-substituted phenyl ring with a trifluoromethyl group at the 5-position, coupled with a propionaldehyde side chain. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced intermediates. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy substituent influences electronic properties, facilitating selective functionalization. Its aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition reactions. The compound is suited for applications requiring precise control over molecular architecture, offering versatility in fine chemical synthesis. Proper handling under inert conditions is recommended due to its sensitivity.

3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde structure

1261458-02-9 structure

Product Name:3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde

CAS No:1261458-02-9

MF:C₁₁H₁₁F₃O₂

MW:232.199054002762

CID:4982744

Update Time:2025-05-28

3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde
- Inchi： 1S/C11H11F3O2/c1-16-10-6-8(3-2-4-15)5-9(7-10)11(12,13)14/h4-7H,2-3H2,1H3
- InChI Key： YRFWQCQNDXXZGP-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=CC(=C1)CCC=O)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 228
XLogP3: 2.5
Topological Polar Surface Area: 26.3

3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013009248-1g	3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde	1261458-02-9	97%	1g	$1475.10	2023-09-03

3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde Related Literature

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Additional information on 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde

Comprehensive Overview of 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261458-02-9)

3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261458-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a methoxy group and a trifluoromethyl group attached to a phenyl ring, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including drug candidates and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde as a valuable building block. Fluorine incorporation often improves the metabolic stability and bioavailability of molecules, making this compound a key focus in medicinal chemistry. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing pressing challenges in drug discovery.

In the agrochemical sector, 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde is explored for its potential in developing next-generation pesticides. The trifluoromethyl group is known to enhance the lipophilicity and target specificity of agrochemicals, aligning with the industry's shift toward sustainable pest control. This compound's versatility also extends to material science, where it contributes to the synthesis of advanced polymers and coatings.

From a synthetic perspective, the compound's aldehyde functionality offers diverse reactivity, enabling condensation reactions, reductive amination, and other transformations. Its compatibility with green chemistry principles is another area of interest, as researchers seek eco-friendly synthesis routes. Questions like "How to optimize the yield of 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde?" or "What are its applications in drug development?" are frequently searched, reflecting its relevance in contemporary science.

In conclusion, 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261458-02-9) is a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and materials. Its structural features and reactivity make it a cornerstone in innovation, addressing global needs for healthier therapeutics and sustainable technologies.